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Compound of Interest

Compound Name:
(Pyridin-2-

ylmethylideneamino)thiourea

Cat. No.: B184964 Get Quote

An In-depth Technical Guide to (Pyridin-2-ylmethylideneamino)thiourea

For researchers, scientists, and drug development professionals, this document provides a

comprehensive overview of the chemical properties, synthesis, and biological activities of

(Pyridin-2-ylmethylideneamino)thiourea.

Chemical Identifiers
(Pyridin-2-ylmethylideneamino)thiourea is a thiosemicarbazone derivative with established

biological activity. The primary chemical identifiers for this compound are summarized in the

table below.
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Identifier Value

CAS Number 3608-75-1

Molecular Formula C₇H₈N₄S

Molecular Weight 180.23 g/mol

IUPAC Name (pyridin-2-ylmethylideneamino)thiourea

Synonyms

Pyridine-2-carboxaldehyde thiosemicarbazone,

2-Formylpyridine thiosemicarbazone, [(E)-

(Pyridin-2-ylmethylidene)amino]thiourea

InChI Key GXBCCUBTQFNGFA-YHYXMXQVSA-N

Experimental Protocols
Synthesis of (Pyridin-2-ylmethylideneamino)thiourea
A rapid and efficient method for the synthesis of (Pyridin-2-ylmethylideneamino)thiourea can

be achieved through microwave-assisted synthesis.

Materials:

Thiosemicarbazide

2-Pyridinecarboxaldehyde

Ethanol

Procedure:

Prepare hot ethanolic solutions of thiosemicarbazide (0.0125 mol) and 2-

pyridinecarboxaldehyde (0.0125 mol).

Slowly mix the two solutions with constant stirring.

Irradiate the mixture using a microwave at 900W for 90 seconds.

Monitor the reaction progress using Thin Layer Chromatography (TLC).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b184964?utm_src=pdf-body
https://www.benchchem.com/product/b184964?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b184964?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Upon completion of the reaction, a solid product will form.

Wash the solid with ethanol and dry to yield (Pyridin-2-ylmethylideneamino)thiourea.

A conventional synthesis method involves refluxing equimolar amounts of pyridine-2-

carbaldehyde and thiosemicarbazide in ethanol for 30 minutes at 373 K. The resulting mixture

is then recrystallized from ethanol to afford the product.

Reactants

Reaction

Purification

Thiosemicarbazide

Mixing

2-Pyridinecarboxaldehyde

Microwave_Irradiation

900W, 90s

Washing

with Ethanol

Drying

(Pyridin-2-ylmethylideneamino)thiourea
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Click to download full resolution via product page

Caption: Microwave-assisted synthesis workflow.

Cytotoxicity Assay (MTT Assay)
The cytotoxic effects of (Pyridin-2-ylmethylideneamino)thiourea and its derivatives can be

determined using the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay.

Materials:

Cancer cell lines (e.g., MCF-7, HepG2)

Complete cell culture medium

(Pyridin-2-ylmethylideneamino)thiourea (dissolved in DMSO)

MTT solution (5 mg/mL in PBS)

Solubilization buffer (e.g., DMSO or a solution of SDS in HCl)

96-well plates

Microplate reader

Procedure:

Seed cells in a 96-well plate at a desired density and incubate for 24 hours to allow for cell

attachment.

Treat the cells with various concentrations of (Pyridin-2-ylmethylideneamino)thiourea and

a vehicle control (DMSO).

Incubate the plates for a specified period (e.g., 24, 48, or 72 hours).

Add MTT solution to each well and incubate for 2-4 hours, allowing viable cells to metabolize

MTT into formazan crystals.

Add solubilization buffer to dissolve the formazan crystals.
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Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀

value.

Quantitative Data
The antitumor activity of (Pyridin-2-ylmethylideneamino)thiourea and its derivatives has

been evaluated against various cancer cell lines. The half-maximal inhibitory concentration

(IC₅₀) values from selected studies are presented below. It is important to note that the potency

of thiosemicarbazones can be significantly enhanced through coordination with metal ions,

such as copper and gallium.

Compound Cell Line IC₅₀ (µM) Reference

(Pyridin-2-

ylmethylideneamino)th

iourea (PCT)

HepG2 > 50

Copper complex of

PCT (PCT-Cu)
HepG2 < 5

Gallium complex (1:1

ligand/Ga(III))
NCI-H460

Significantly lower

than ligand alone

Gallium complex (2:1

ligand/Ga(III))
NCI-H460

Higher than 1:1

complex

Signaling Pathways and Mechanisms of Action
(Pyridin-2-ylmethylideneamino)thiourea and its metal complexes exert their anticancer

effects through multiple mechanisms, primarily by inducing oxidative stress and apoptosis. The

proposed signaling pathway is depicted below.
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To cite this document: BenchChem. [(Pyridin-2-ylmethylideneamino)thiourea CAS number
and chemical identifiers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b184964#pyridin-2-ylmethylideneamino-thiourea-cas-
number-and-chemical-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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